N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-morpholino-2-oxoacetamide
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Description
N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-morpholino-2-oxoacetamide is a useful research compound. Its molecular formula is C15H18N6O4 and its molecular weight is 346.347. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Characterization
Synthesis Techniques : Research on pyrazolo[3,4-d]pyrimidine analogues and other related heterocyclic compounds often involves complex synthesis techniques, including palladium-catalyzed C−C coupling and reductive alkylation processes. These methods are pivotal in preparing compounds with potential antitumor, antimicrobial, and various other biological activities (Taylor & Patel, 1992)[https://consensus.app/papers/synthesis-pyrazolo-34pyrimidine-analogues-n422amino4-taylor/0c8fa24c96455b8fbcd10addcb094e77/?utm_source=chatgpt].
Coordination Complexes : Studies on pyrazole-acetamide derivatives have led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes, characterized by their structural and antioxidant properties, showcase the diverse application of heterocyclic compounds in material science and biochemistry (Chkirate et al., 2019)[https://consensus.app/papers/novel-coii-cuii-coordination-complexes-constructed-chkirate/ad03cadac3d552618c8bb8e8087c664b/?utm_source=chatgpt].
Pharmaceutical Applications : The broader family of oxazolidinone antibiotics, including linezolid, represents a significant application area for compounds with a similar structural backbone. These compounds are synthesized through various strategies, including polymorphism studies and solid-state characterization, to enhance their pharmaceutical attributes (Maccaroni et al., 2008)[https://consensus.app/papers/polymorphism-linezolid-powder-diffraction-study-maccaroni/c51bfe3aac4c5569a67158707c1794e8/?utm_source=chatgpt].
Antimicrobial and Antitumor Activities
Antimicrobial Properties : Some synthesized compounds, particularly those with pyrimidinone and oxazinone derivatives fused with thiophene rings, have demonstrated significant antimicrobial activities. This showcases the potential of such compounds in developing new antibiotics (Hossan et al., 2012)[https://consensus.app/papers/synthesis-antimicrobial-activity-some-pyrimidinone-hossan/b32c51238f6258e4b86a7e2679ab10d8/?utm_source=chatgpt].
Antitumor Evaluation : Novel series of pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their in vitro antitumor activity against specific cancer cell lines, indicating the potential of these compounds in cancer therapy (El-Morsy et al., 2017)[https://consensus.app/papers/synthesis-characterization-vitro-antitumor-evaluation-elmorsy/5ca67c70d65751bfaadab10b96ce7e34/?utm_source=chatgpt].
Properties
IUPAC Name |
N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-morpholin-4-yl-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N6O4/c1-9-8-12(22)18-15(16-9)21-11(7-10(2)19-21)17-13(23)14(24)20-3-5-25-6-4-20/h7-8H,3-6H2,1-2H3,(H,17,23)(H,16,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUBDRIVLPFPQBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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